Cas no 1864062-06-5 (4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride)

• Product Name: 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride
• CAS No: 1864062-06-5
• MF: C₁₀H₂₂ClNO₂S
• MW: 255.805181026459
• MDL: MFCD26793045
• CID: 5044924
• PubChem ID: 72716400
• Update Time: 2025-05-23

4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(propane-2-sulfonyl)ethyl]piperidine hydrochloride
• 4-(2-propan-2-ylsulfonylethyl)piperidine;hydrochloride
• 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride

• MDL： MFCD26793045
• Inchi： 1S/C10H21NO2S.ClH/c1-9(2)14(12,13)8-5-10-3-6-11-7-4-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key： VHUNTZAUSWPOGB-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)(CCC1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride

4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride: A Comprehensive Overview

The compound 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride, with the CAS number 1864062-06-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug design and synthesis. The structure of this molecule features a piperidine ring, a six-membered saturated cyclic amine, substituted at the 4-position with a 2-(propane-2-sulfonyl)ethyl group. This substitution introduces a sulfonyl moiety, which is a common functional group in pharmaceuticals due to its ability to enhance bioavailability and stability.

Recent studies have highlighted the potential of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders. The sulfonyl group in the molecule plays a crucial role in modulating the physicochemical properties, such as solubility and lipophilicity, which are critical for drug delivery. Moreover, the piperidine ring provides a rigid framework that can be further functionalized to create molecules with diverse biological activities.

The synthesis of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations. The use of propane-2-sulfonic acid as an intermediate allows for the introduction of the sulfonyl group in a controlled manner. This approach ensures high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, this compound has shown promise in preclinical studies as a building block for developing analgesics and anti-inflammatory agents. Its unique structure enables interactions with various biological targets, such as ion channels and receptors, which are implicated in pain pathways. Additionally, recent advancements in computational chemistry have facilitated the design of derivatives with improved pharmacokinetic profiles, further enhancing its potential as a lead compound in drug discovery.

From an environmental perspective, the biodegradability and eco-toxicity of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride have been evaluated to ensure compliance with regulatory standards. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard test conditions, which is reassuring for its safe use in industrial and therapeutic applications.

In conclusion, 4-[2-(Propane-2-sulfonyl)ethyl]piperidine hydrochloride represents a valuable addition to the arsenal of chemical entities used in modern drug development. Its unique structural features and promising biological activities position it as a key player in advancing treatments for various diseases. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the field of medicinal chemistry.